3-Phenyl-2H-azirine

• CAS RN: 7654-06-0
• Molecular Formula: C8H7N
• Molecular Weight: 117.15 g/mol
• IUPAC Name: 3-phenyl-2H-azirine
• InChI: InChI=1S/C8H7N/c1-2-4-7(5-3-1)8-6-9-8/h1-5H,6H2
• InChI Key: GLWWLZNPPPOICI-UHFFFAOYSA-N
• SMILES: C1C(=N1)C2=CC=CC=C2

Description

3-Phenyl-2H-azirine is a chemical compound with the molecular formula C8H7N. It has an average mass of 117.148 Da and a monoisotopic mass of 117.057846 Da.

Synthesis Analysis

The synthesis of 2H-azirines, including 3-Phenyl-2H-azirine, has been a topic of interest in recent years. The latest methods of 2H-azirine synthesis include the classical Neber rearrangement, thermolysis/photolysis of vinyl azides, ring contraction of isoxazole derivatives, oxidative cyclization of enamine precursors, and radical addition/cyclization of alkynes.

Molecular Structure Analysis

The molecular structure of 3-Phenyl-2H-azirine consists of a three-membered azaheterocycle, which is an important class of the heterocyclic family. Due to the high reactivity of 2H-azirines enhanced by the ring strain, they can act as nucleophiles, electrophiles, dienophiles, or dipolarophiles in various chemical transformations.

Chemical Reactions Analysis

3-Phenyl-2H-azirine has been used in various chemical transformations due to its high reactivity. For instance, it has been used as a valuable synthon to construct heterocycles such as indoles, pyrroles, oxazoles, pyridines, quinolines, pyrazines, triazoles, and azepines.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Phenyl-2H-azirine include a molecular formula of C8H7N, an average mass of 117.148 Da, and a monoisotopic mass of 117.057846 Da.

Safety and Hazards

While specific safety and hazard information for 3-Phenyl-2H-azirine is not available in the search results, it is generally recommended to use personal protective equipment, avoid dust formation, and avoid breathing vapors, mist, or gas when handling this compound.

Future Directions

Recent research has focused on the synthesis of 2H-azirines, including 3-Phenyl-2H-azirine, due to their potential in various chemical transformations. Future directions may include further exploration of the synthesis methods and potential applications of 3-Phenyl-2H-azirine in chemical biology research fields.